Safety Operating Guide

Check Availability & Pricing

BENCHE

Personal protective equipment for handling 5-
Octyl D-Glutamate

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 5-Octyl D-Glutamate

Cat. No.: B565817

L  Get Quote

Essential Safety and Handling Guide for 5-Octyl D-
Glutamate

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety and logistical information for handling 5-Octyl
D-Glutamate in a laboratory setting. The following procedures are designed to ensure the safe
handling, use, and disposal of this compound, fostering a secure research environment.

Compound Information

Identifier Value

Chemical Name 5-Octyl D-glutamate

D-glutamic acid, 5-octyl ester; 5-Octyl ester D-

Synonyms glutamatic acid
CAS Number 149332-65-0[1][2][3]
Molecular Formula C13H25NO4[2][3]
Molecular Weight 259.4 g/mol

Physical State

Crystalline solid

Intended Use

For research use only. Not for human or

veterinary use.
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Hazard Assessment

According to the Safety Data Sheet (SDS), 5-Octyl D-Glutamate is not classified as a
hazardous substance under the Globally Harmonized System (GHS). However, as a powdered

chemical, it is prudent to handle it with standard laboratory precautions to minimize any

potential for irritation or allergic reaction.

Hazard Classification

Rating

GHS Classification

Not classified

NFPA Ratings

Health: O, Fire: 0, Reactivity: 0

HMIS-Ratings

Health: 0, Fire: 0, Reactivity: O

Personal Protective Equipment (PPE)

While the substance is not classified as hazardous, the following PPE is recommended as
standard laboratory practice when handling 5-Octyl D-Glutamate in its solid, powdered form to

prevent inhalation and skin contact.

Protection Type

Recommended PPE

Purpose

Eye Protection

Safety glasses with side

shields or goggles.

Protects eyes from airborne

particles.

Hand Protection

Nitrile or latex gloves.

Prevents direct skin contact.

Respiratory Protection

A dust mask or respirator (e.g.,
N95) is advised when handling
larger quantities or if there is a

potential for dust generation.

Minimizes inhalation of

airborne powder.

Body Protection

A standard laboratory coat.

Protects clothing and skin from

spills.

Operational and Disposal Plans
Handling and Storage
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Engineering Controls:

e Handle in a well-ventilated area. A chemical fume hood is recommended, especially when
weighing or transferring the powder.

Safe Handling Practices:

o Preparation: Before handling, ensure the work area is clean and uncluttered. Have all
necessary equipment, including waste disposal bags, readily available.

e Weighing and Transfer:

o Perform in a fume hood or a designated area with minimal air currents to prevent the
powder from becoming airborne.

o Use a spatula or other appropriate tool to transfer the solid. Avoid scooping in a manner
that creates dust.

e Solution Preparation:
o If preparing a solution, add the solid to the solvent slowly to avoid splashing.
o Cap containers securely after use.

Storage:

o Store at -20°C in a tightly sealed container.

o Keep in a dry and well-ventilated place.

Spill Management

« Isolate the Area: Cordon off the spill area to prevent further contamination.
e Personal Protective Equipment: Wear appropriate PPE as outlined above.

o Cleanup:
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o For small spills, gently sweep up the solid material, avoiding dust generation. A moistened
paper towel can be used to wipe the area after the bulk of the material has been removed.

o Place all contaminated materials into a sealed bag for disposal.

o Decontamination: Clean the spill area with soap and water.

Disposal Plan

o Dispose of unused 5-Octyl D-Glutamate and any contaminated materials (e.g., gloves,
wipes, weigh boats) in accordance with local, state, and federal regulations for non-
hazardous chemical waste.

e Do not allow the substance to enter sewers or waterways.

Experimental Workflow

The following diagram illustrates the standard workflow for handling 5-Octyl D-Glutamate from
receipt to disposal.
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Caption: Workflow for Handling 5-Octyl D-Glutamate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastl

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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